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Compound of Interest

Compound Name: TCO-PEG6-acid

Cat. No.: B15392267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for TCO-PEG6-
acid, a heterobifunctional linker crucial for advancements in bioconjugation, drug delivery, and

diagnostic probe development. TCO-PEG6-acid integrates a strained trans-cyclooctene (TCO)

group for rapid, catalyst-free click chemistry with a carboxylic acid for covalent modification of

amine-containing biomolecules. The inclusion of a six-unit polyethylene glycol (PEG) spacer

enhances solubility and reduces steric hindrance. Given its increasing use in complex

biological systems, a thorough understanding of its properties and safe handling is paramount.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for TCO-PEG6-acid is not publicly available, data

from structurally similar compounds, such as TCO-PEG4-acid and TCO-PEG10-acid, provide

valuable insights into its general characteristics.
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Property Value Source

Molecular Formula C20H35NO8 [1]

Molecular Weight 417.5 g/mol [1]

Appearance Colorless to slightly yellow oil [2]

Solubility Soluble in DMSO, DCM, DMF [1]

Purity ≥ 95% (HPLC) [1][2]

Safety and Handling
The primary safety considerations for TCO-PEG6-acid revolve around its reactivity and

potential for isomerization. The information presented here is synthesized from safety data for

similar TCO-PEG linkers and general laboratory best practices.

Hazard Identification
An official hazard classification for TCO-PEG6-acid is not established. However, based on the

Safety Data Sheet for TCO-PEG4-NHS Ester, it is not expected to be a hazardous substance

under normal use.[3] As a proactive safety measure, it is prudent to handle the compound as

potentially irritating to the eyes, skin, and respiratory tract.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[3]

Skin Contact
Wash the affected area thoroughly with soap

and water.[3]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention if irritation persists.[3]

Ingestion

Do not induce vomiting. Rinse mouth with water.

If the individual is conscious, give them water to

drink. Seek medical attention.[3]

Personal Protective Equipment (PPE)
To ensure laboratory safety, the following personal protective equipment should be worn when

handling TCO-PEG6-acid:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat and appropriate footwear.

Storage and Stability
Proper storage is critical to maintain the reactivity of TCO-PEG6-acid.
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Condition Recommendation Rationale

Temperature Store at -20°C.[1][4]
To minimize thermal

degradation and isomerization.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen) and desiccated.

The TCO group is sensitive to

oxidation and moisture.

Light Protect from light.
To prevent light-induced

degradation.

Long-term Storage

Not recommended due to the

short half-life of the TCO

group.[1][4]

The TCO group can isomerize

to the less reactive cis-

cyclooctene (CCO) form over

time, reducing its efficacy in

click chemistry reactions.[1][4]

For optimal performance, it is recommended to use freshly prepared solutions of TCO-PEG6-
acid and avoid repeated freeze-thaw cycles.

Experimental Protocols: TCO-Tetrazine Ligation
The primary application of TCO-PEG6-acid is its participation in the inverse-electron-demand

Diels-Alder cycloaddition (IEDDA) with a tetrazine-functionalized molecule. This bioorthogonal

reaction is known for its exceptionally fast kinetics and high specificity, proceeding readily in

aqueous environments without the need for a catalyst.[5]

General Protocol for Protein Labeling and Conjugation
This protocol outlines a general workflow for the labeling of a protein with TCO-PEG6-acid
followed by conjugation to a tetrazine-modified molecule.

Materials:

Protein of interest in a suitable buffer (e.g., PBS, pH 7.4)

TCO-PEG6-acid
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Anhydrous DMSO or DMF

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide) for

carboxyl activation

Tetrazine-functionalized molecule

Quenching reagent (e.g., Tris or hydroxylamine)

Desalting column or dialysis cassette for purification

Procedure:

Protein Preparation: Ensure the protein solution is at an appropriate concentration and in a

buffer free of primary amines if targeting the carboxylic acid of TCO-PEG6-acid.

Activation of TCO-PEG6-acid (Amide Coupling):

Dissolve TCO-PEG6-acid in anhydrous DMSO or DMF to prepare a stock solution.

In a separate reaction, activate the carboxylic acid of TCO-PEG6-acid using EDC and

NHS to form an NHS ester.

Add the activated TCO-PEG-NHS ester to the protein solution. The molar excess of the

TCO linker will depend on the protein and the desired degree of labeling.

Incubate the reaction for 1-2 hours at room temperature or 4°C.

Quenching and Purification:

Quench the reaction by adding a quenching reagent to consume any unreacted NHS

ester.

Remove excess, unreacted TCO-PEG6-acid using a desalting column or dialysis.

TCO-Tetrazine Ligation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15392267?utm_src=pdf-body
https://www.benchchem.com/product/b15392267?utm_src=pdf-body
https://www.benchchem.com/product/b15392267?utm_src=pdf-body
https://www.benchchem.com/product/b15392267?utm_src=pdf-body
https://www.benchchem.com/product/b15392267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15392267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the tetrazine-functionalized molecule to the TCO-labeled protein. A slight molar

excess of the tetrazine is often used.

The reaction is typically rapid and can be incubated for 30 minutes to 2 hours at room

temperature.[6]

Final Purification: Purify the final conjugate using size-exclusion chromatography or other

appropriate methods to remove any unreacted tetrazine.

Visualizing Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-A137_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-A137_sds.pdf
https://broadpharm.com/product/bp-25646
https://broadpharm.com/protocol_files/tco_tz_click_chemistry
https://www.interchim.fr/ft/M/MRU990.pdf
https://www.benchchem.com/product/b15392267#tco-peg6-acid-safety-and-handling-guidelines
https://www.benchchem.com/product/b15392267#tco-peg6-acid-safety-and-handling-guidelines
https://www.benchchem.com/product/b15392267#tco-peg6-acid-safety-and-handling-guidelines
https://www.benchchem.com/product/b15392267#tco-peg6-acid-safety-and-handling-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15392267?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15392267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

